2-methyl-5-({[3-(methylthio)-1,2,4-thiadiazol-5-yl]thio}methyl)-4-pyrimidinamine

• IUPAC Name: 2-methyl-5-[(3-methylsulfanyl-1,2,4-thiadiazol-5-yl)sulfanylmethyl]pyrimidin-4-amine
• InChI: InChI=1S/C9H11N5S3/c1-5-11-3-6(7(10)12-5)4-16-9-13-8(15-2)14-17-9/h3H,4H2,1-2H3,(H2,10,11,12)
• InChI Key: LAQZJKIBYZDELM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C(=N1)N)CSC2=NC(=NS2)SC
• Molecular Formula: C9H11N5S3
• Molecular Weight: 285.4 g/mol

Description

2-methyl-5-({[3-(methylthio)-1,2,4-thiadiazol-5-yl]thio}methyl)-4-pyrimidinamine is a chemical compound that has been widely used in scientific research applications. It is a potent inhibitor of a specific enzyme and has been studied for its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 2-methyl-5-({[3-(methylthio)-1,2,4-thiadiazol-5-yl]thio}methyl)-4-pyrimidinamine involves the inhibition of a specific enzyme called glycogen synthase kinase-3β (GSK-3β). GSK-3β is involved in several cellular processes, including the regulation of glycogen synthesis and cell proliferation. Inhibition of GSK-3β has been shown to have anti-inflammatory and anti-tumor effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-methyl-5-({[3-(methylthio)-1,2,4-thiadiazol-5-yl]thio}methyl)-4-pyrimidinamine are largely related to its inhibition of GSK-3β. Inhibition of GSK-3β has been shown to reduce inflammation and tumor growth. It has also been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 2-methyl-5-({[3-(methylthio)-1,2,4-thiadiazol-5-yl]thio}methyl)-4-pyrimidinamine in lab experiments is its potency as a GSK-3β inhibitor. This allows for the use of lower concentrations of the compound, reducing the risk of non-specific effects. However, one limitation is that the compound may have off-target effects, which could complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on 2-methyl-5-({[3-(methylthio)-1,2,4-thiadiazol-5-yl]thio}methyl)-4-pyrimidinamine. One area of interest is its potential use in the treatment of Alzheimer's disease. Further studies are needed to determine the efficacy of the compound in animal models and to identify potential side effects. Another area of interest is the potential use of the compound in the treatment of inflammatory and tumor-related diseases. Additional studies are needed to identify the specific mechanisms underlying the anti-inflammatory and anti-tumor effects of the compound. Finally, the development of more potent and selective GSK-3β inhibitors could lead to the identification of new therapeutic targets for a variety of diseases.

Scientific Research Applications

2-methyl-5-({[3-(methylthio)-1,2,4-thiadiazol-5-yl]thio}methyl)-4-pyrimidinamine has been extensively studied for its potential therapeutic applications. It is a potent inhibitor of a specific enzyme, and its inhibition has been shown to have anti-inflammatory and anti-tumor effects. It has also been studied for its potential use in the treatment of Alzheimer's disease.